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Compound Name: Ethyl 3-oxotetradecanoate

Cat. No.: B1296510

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-oxotetradecanoate, with the CAS number 74124-22-4, is a 3-keto ester that serves as
a valuable intermediate in various synthetic applications, particularly in the pharmaceutical and
chemical industries. Its structure, featuring a long alkyl chain and a reactive (3-keto ester
moiety, makes it a versatile building block for the synthesis of more complex molecules. This
technical guide provides a comprehensive overview of its chemical properties, a detailed
experimental protocol for its synthesis, and an analysis of its spectral data.

Chemical and Physical Properties

Ethyl 3-oxotetradecanoate is also known by several synonyms, including Ethyl
dodecanoylacetate and 3-oxo-tetradecanoic acid ethyl ester.[1] A summary of its key
guantitative properties is presented in Table 1.

Table 1: Physicochemical Properties of Ethyl 3-oxotetradecanoate
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Property Value Reference(s)
CAS Number 74124-22-4 [1]
Molecular Formula C16H3003 [2]
Molecular Weight 270.41 g/mol [2]
Boiling Point 173-175 °C (at 10 Torr) [2]

Density (Predicted)

0.922 + 0.06 g/cm3

[2]

Refractive Index

1.444

[2]

Flash Point

126.8 °C

[2]

Vapor Pressure

0.00065 mmHg at 25°C

[2]

pKa (Predicted)

10.67 £ 0.46

[2]

Synthesis

The primary method for the synthesis of Ethyl 3-oxotetradecanoate is the Claisen

condensation, a carbon-carbon bond-forming reaction between two esters in the presence of a

strong base.[3][4][5] In this specific synthesis, ethyl laurate (ethyl dodecanoate) is condensed

with ethyl acetate.

Experimental Protocol: Claisen Condensation

This protocol outlines a general procedure for the synthesis of Ethyl 3-oxotetradecanoate via

a mixed Claisen condensation.

Materials:

Ethyl laurate (Ethyl dodecanoate)

Ethyl acetate

Sodium ethoxide (NaOEt)

Anhydrous ethanol
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Toluene

Hydrochloric acid (HCI), dilute aqueous solution
Saturated aqueous sodium chloride (brine)
Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)
Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a reflux condenser, dropping
funnel, and magnetic stirrer, dissolve sodium ethoxide in anhydrous ethanol under an inert
atmosphere (e.g., nitrogen or argon).

Addition of Reactants: A mixture of ethyl laurate and ethyl acetate is added dropwise to the
stirred solution of sodium ethoxide at a controlled temperature.

Reaction: The reaction mixture is heated to reflux and maintained at this temperature for
several hours to ensure the completion of the condensation.

Work-up: After cooling to room temperature, the reaction mixture is acidified with a dilute
agueous solution of hydrochloric acid. The organic layer is then separated, and the aqueous
layer is extracted with a suitable solvent (e.g., diethyl ether or ethyl acetate).
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 Purification: The combined organic extracts are washed with brine, dried over anhydrous
magnesium sulfate or sodium sulfate, and the solvent is removed under reduced pressure
using a rotary evaporator. The crude product can be further purified by vacuum distillation.

Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis and purification of Ethyl

3-oxotetradecanoate.
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Synthesis Workflow of Ethyl 3-oxotetradecanoate
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Logical Flow of Synthesis and Analysis

Synthesis

Starting Materials
(Ethyl Laurate, Ethyl Acetate)
(Claisen CondensatiorD
(Crude Product)

Purification

y

(Vacuum DistiIIation)

Pure Ethyl 3-oxotetradecanoate

Structural Analysis

A y y

(NMR (1H,13C)) (Mass Spectrometry] QR Spectroscopa

Structural Confirmation

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1296510?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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